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mTOR Inhibitors: Clinical Dosing & PK Parameters

Drug Name
Type /
Generation

Key Available PK Data
Common Clinical
Doses (from trials)

Vistusertib
(AZD2014)

Dual TORC1/2
inhibitor (2nd gen)

Specific PK parameters not provided in
search results [1] [2]

125 mg twice daily,
2 days per week [1]

[2]

Onatasertib
(ATG-008)

Dual TORC1/2

inhibitor (2nd gen)

C~max~: 216.0 ng/mL (30 mg dose);

AUC~0-24~: 2890 h*ng/mL; t~max~:
2.02 h; t~1/2~: 9.15 h [3]

15 mg, 20 mg, or 30

mg once daily [3]

Everolimus
(Afinitor)

Rapalog (1st gen) Specific PK parameters not provided in
search results [4] [5]

10 mg once daily (in
breast cancer trials)

[5]

Experimental Protocols in Cited Research

The pharmacokinetic data for Onatasertib in the table above was generated using the following methodology,

as reported in the clinical study [3]:
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Bioanalytical Method: The analysis of Onatasertib plasma concentrations was performed using a

validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method.
Pharmacokinetic Sampling: Blood samples were collected from patients at predefined time points:

pre-dose (0 h), and at 0.5, 1, 2, 4, 6, 8, and 24 hours after drug administration.
Data Analysis: Non-compartmental methods were used to calculate the standard pharmacokinetic

parameters, including maximum plasma concentration (C~max~), area under the plasma
concentration-time curve (AUC), time to C~max~ (t~max~), and elimination half-life (t~1/2~).

The mTOR Signaling Pathway Context

The diagram below illustrates the mechanistic differences between the types of mTOR inhibitors mentioned

in the available literature, which is crucial for understanding their distinct biological contexts [6] [4] [7].

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9019212/
https://www.sciencedirect.com/topics/medicine-and-dentistry/vistusertib
https://cellandbioscience.biomedcentral.com/articles/10.1186/s13578-020-00396-1
https://www.smolecule.com/products/s548426?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


mTOR Inhibitor Mechanisms of Action
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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